Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile structure
51626-33-6 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
CAS No:51626-33-6
MF:C11H8ClN3
MW:217.654320716858
MDL:MFCD00455809
CID:860427
PubChem ID:329830269
Update Time:2025-08-03

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
    • 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
    • VS-02256
    • BCA62633
    • AKOS000123651
    • STK801346
    • BBL009923
    • 51626-33-6
    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
    • DTXSID00372739
    • MDL: MFCD00455809
    • Inchi: 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
    • InChI Key: MWXQWRGAGVHIDR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.04100
  • Monoisotopic Mass: 217.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61000
  • LogP: 2.70578

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information

  • Hazardous Material transportation number:UN3439
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • HazardClass:6.1
  • PackingGroup:III

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

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